Cas no 2171322-19-1 ((2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid)

• Product Name: (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid
• CAS No: 2171322-19-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6172623
• PubChem ID: 165722943
• Update Time: 2025-10-24

(2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid
• 2171322-19-1
• (2S)-1-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}piperidine-2-carboxylic acid
• EN300-1512235

• Inchi： 1S/C28H32N2O5/c31-26(30-14-6-5-11-25(30)27(32)33)16-18-12-13-19(15-18)29-28(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24-25H,5-6,11-17H2,(H,29,34)(H,32,33)/t18?,19?,25-/m0/s1
• InChI Key： KHFKUJALACAYKD-BRVOVERQSA-N
• SMILES： O=C(CC1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid (CAS No. 2171322-19-1)

The compound (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid (CAS No. 2171322-19-1) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a piperidine-2-carboxylic acid backbone, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and peptide-based therapeutics, aligning with the growing demand for precision medicine and targeted drug delivery systems.

One of the key features of (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid is its compatibility with solid-phase peptide synthesis (SPPS), a widely used technique in modern biotechnology. The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for sequential peptide chain elongation. This property is particularly relevant in the context of AI-driven drug design, where computational tools are used to predict and optimize peptide structures for enhanced bioactivity and stability. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are gaining traction for their ability to facilitate the development of next-generation therapeutics.

In addition to its synthetic utility, (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid has been explored for its potential in biomaterial engineering. The integration of peptide-based motifs into hydrogels and nanoparticles has opened new avenues for tissue engineering and regenerative medicine. This aligns with current trends in 3D bioprinting and organ-on-a-chip technologies, where precise control over molecular interactions is critical. The compound's cyclopentylacetyl moiety further enhances its versatility, enabling tailored modifications for specific biological applications.

The CAS No. 2171322-19-1 is frequently searched in conjunction with terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "chiral building blocks", reflecting its importance in organic synthesis. Recent advancements in machine learning for chemical reaction prediction have also highlighted the need for high-purity intermediates like this compound, as they are essential for reproducible and scalable API manufacturing. Furthermore, its role in glycopeptide synthesis and post-translational modification studies underscores its relevance in proteomics and glycobiology research.

From a green chemistry perspective, the synthesis and application of (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid are being optimized to minimize environmental impact. Innovations such as catalyst-free coupling and solvent-free reactions are being explored to align with sustainable development goals. This resonates with the increasing consumer and regulatory focus on eco-friendly pharmaceutical production, making the compound a topic of interest in both academic and industrial circles.

In summary, (2S)-1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-2-carboxylic acid (CAS No. 2171322-19-1) represents a critical tool in modern chemical biology and medicinal chemistry. Its multifaceted applications, from drug discovery to biomaterials, position it at the forefront of innovative research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.